molecular formula C10H9N3O2 B14830397 6-Cyano-4-cyclopropoxypicolinamide

6-Cyano-4-cyclopropoxypicolinamide

Cat. No.: B14830397
M. Wt: 203.20 g/mol
InChI Key: RQFWBCLUIPMLFS-UHFFFAOYSA-N
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Description

6-Cyano-4-cyclopropoxypicolinamide is a heterocyclic compound featuring a picolinamide backbone substituted with a cyano group at the 6-position and a cyclopropoxy moiety at the 4-position. This structure confers unique electronic and steric properties, making it a candidate for applications in medicinal chemistry, particularly in kinase inhibition or as an intermediate in synthesizing bioactive molecules.

Properties

Molecular Formula

C10H9N3O2

Molecular Weight

203.20 g/mol

IUPAC Name

6-cyano-4-cyclopropyloxypyridine-2-carboxamide

InChI

InChI=1S/C10H9N3O2/c11-5-6-3-8(15-7-1-2-7)4-9(13-6)10(12)14/h3-4,7H,1-2H2,(H2,12,14)

InChI Key

RQFWBCLUIPMLFS-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CC(=NC(=C2)C(=O)N)C#N

Origin of Product

United States

Preparation Methods

The synthesis of 6-Cyano-4-cyclopropoxypicolinamide typically involves the treatment of substituted aryl or heteryl amines with alkyl cyanoacetates under different reaction conditions . Some common methods include:

    Neat Methods: Direct treatment of amines with methyl cyanoacetate without solvent at room temperature.

    Stirring without Solvent at Steam Bath: Ethyl cyanoacetate is stirred with amines at 70°C for 6 hours, then left to stir at room temperature overnight.

    Fusion: Solvent-free reaction of aryl amines with ethyl cyanoacetate.

Chemical Reactions Analysis

6-Cyano-4-cyclopropoxypicolinamide undergoes various chemical reactions, including:

Common reagents used in these reactions include transition metal catalysts, alkyl cyanoacetates, and various amines . Major products formed from these reactions include heterocyclic compounds, which are significant in medicinal chemistry .

Scientific Research Applications

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Reactivity and Stability

Key structural analogs and their substituent-driven differences are outlined below:

Compound Substituents Molecular Weight (g/mol) Key Properties
6-Cyano-4-cyclopropoxypicolinamide 6-Cyano, 4-cyclopropoxy ~247.25 (estimated) High lipophilicity (cyclopropoxy group); potential for strong dipole interactions (cyano group).
6-Chloro-4-hydroxypyrimidine 6-Chloro, 4-hydroxy 134.54 (CAS 4765-77-9) Polar due to hydroxyl group; reactive with oxidizing agents .
2-Chloro-6-methylpyrimidine-4-carboxylic acid 2-Chloro, 6-methyl, 4-carboxy 190.59 (CAS 89581-58-8) Acidic (carboxylic acid); moderate stability under neutral conditions .

Key Observations :

  • The cyclopropoxy group in 6-Cyano-4-cyclopropoxypicolinamide likely enhances metabolic stability compared to hydroxyl or methyl substituents, as cyclopropane rings resist enzymatic oxidation .
  • The cyano group at the 6-position may improve binding affinity to target proteins (e.g., kinases) via dipole interactions, unlike chloro or methyl groups in analogs .

Research Implications and Limitations

  • Gaps in Data: Direct studies on 6-Cyano-4-cyclopropoxypicolinamide are scarce; most inferences are drawn from structurally related compounds.
  • Future Directions: Experimental validation of its pharmacokinetic profile, solubility, and biological activity is critical. Comparative studies with 6-chloro-4-hydroxypyrimidine could elucidate the impact of cyano vs. chloro substituents on target binding .

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